ethyl 4-cyano-1-(2-ethoxy-2-oxoethyl)-1H-imidazole-5-carboxylate
Overview
Description
Ethyl 4-cyano-1-(2-ethoxy-2-oxoethyl)-1H-imidazole-5-carboxylate, or 4-CNEO, is an organic compound belonging to the imidazole family of compounds. It is a white, crystalline solid with a molecular weight of 268.3 g/mol. 4-CNEO is a versatile compound that has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a tool in the study of biochemical and physiological processes.
Scientific Research Applications
4-CNEO has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a tool in the study of biochemical and physiological processes. In organic synthesis, 4-CNEO has been used as a reagent for the synthesis of a variety of compounds, including imidazoles, imidazolium salts, and imidazolium derivatives. In biochemical reactions, 4-CNEO has been used as a catalyst for the synthesis of amino acids and other biochemical compounds. In the study of biochemical and physiological processes, 4-CNEO has been used as a tool to study the regulation of gene expression, the regulation of enzyme activity, and the regulation of cell signaling pathways.
Mechanism of Action
4-CNEO is an organic compound that acts as a catalyst in biochemical reactions. It acts as a Lewis acid, which means that it can form a covalent bond with a substrate molecule and facilitate the transfer of a proton or electron to the substrate. This facilitates the formation of a new covalent bond between the substrate molecules, resulting in the formation of a new compound.
Biochemical and Physiological Effects
4-CNEO has been used as a tool to study the regulation of gene expression, the regulation of enzyme activity, and the regulation of cell signaling pathways. It has also been used to study the effects of drugs and other compounds on biochemical and physiological processes. In addition, 4-CNEO has been used to study the effects of environmental stressors on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-CNEO in laboratory experiments is its low toxicity. It is also relatively easy to synthesize and is stable in a variety of conditions. However, 4-CNEO is not as effective as other catalysts in some biochemical reactions and has limited solubility in some solvents.
Future Directions
Future research on 4-CNEO could focus on its use as a catalyst in the synthesis of other compounds, such as pharmaceuticals and biochemicals. In addition, research could focus on its use as a tool to study the regulation of gene expression, the regulation of enzyme activity, and the regulation of cell signaling pathways. Research could also focus on the effects of environmental stressors on biochemical and physiological processes. Finally, research could focus on the development of new synthesis methods for 4-CNEO and the optimization of existing synthesis methods.
Synthesis Methods
4-CNEO can be synthesized from ethyl 2-cyano-2-oxoethyl imidazole-5-carboxylate (2-CNEO) through a two-step process. The first step involves the reaction of 2-CNEO with ethyl acetate in the presence of a base catalyst. This reaction produces ethyl 4-cyano-1-(2-ethoxy-2-oxoethyl)-1H-imidazole-5-carboxylate and ethyl acetate. The second step involves the reaction of 4-CNEO with a base catalyst to yield ethyl 4-cyano-1-(2-ethoxy-2-oxoethyl)-1H-imidazole-5-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-cyano-1-(2-ethoxy-2-oxoethyl)-1H-imidazole-5-carboxylate involves the reaction of ethyl 4-cyano-1H-imidazole-5-carboxylate with ethyl 2-oxo-2-ethoxyacetate in the presence of a base to form the desired product.", "Starting Materials": [ "Ethyl 4-cyano-1H-imidazole-5-carboxylate", "Ethyl 2-oxo-2-ethoxyacetate", "Base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve ethyl 4-cyano-1H-imidazole-5-carboxylate and base in a suitable solvent (e.g. DMF, DMSO) and stir the mixture at room temperature for 30 minutes.", "Step 2: Add ethyl 2-oxo-2-ethoxyacetate to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization to obtain ethyl 4-cyano-1-(2-ethoxy-2-oxoethyl)-1H-imidazole-5-carboxylate as a white solid." ] } | |
CAS RN |
2624131-58-2 |
Product Name |
ethyl 4-cyano-1-(2-ethoxy-2-oxoethyl)-1H-imidazole-5-carboxylate |
Molecular Formula |
C11H13N3O4 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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